3-[(4-Methoxyphenyl)sulfanyl]propane-1-sulfonyl chloride

• Molecular Formula: C10H13ClO3S2
• Molecular Weight: 280.8 g/mol
• SMILES: COC1=CC=C(C=C1)SCCCS(=O)(=O)Cl
• InChI: InChI=1S/C10H13ClO3S2/c1-14-9-3-5-10(6-4-9)15-7-2-8-16(11,12)13/h3-6H,2,7-8H2,1H3
• InChIKey: KZMNKCBXZDFWGV-UHFFFAOYSA-N

3-[(4-Methoxyphenyl)sulfanyl]propane-1-sulfonyl chloride: Compound Identity and Procurement

3-[(4-Methoxyphenyl)sulfanyl]propane-1-sulfonyl chloride (CAS: 1375067-78-9; molecular formula C₁₀H₁₃ClO₃S₂; MW: 280.8 g/mol) is a bifunctional aliphatic sulfonyl chloride intermediate featuring a 4-methoxyphenyl thioether group linked through a three-carbon propane spacer to a reactive –SO₂Cl terminus . Commercial availability at 95% purity with documented hazard profiles (H302, H315, H319, H335) has been established through reputable chemical suppliers . This compound serves as an electrophilic building block for sulfonamide, sulfonate ester, and other sulfonyl-derived compound libraries, occupying a specific structural niche distinct from its closest in-class analogs through its unique combination of methoxy-substituted aryl thioether and alkanesulfonyl chloride functionalities.

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Electrophilic intermediate for sulfonamide and sulfonate ester library synthesis

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Methoxyphenyl thioether linker enables sequential oxidation chemistry

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Commercially available at 95% purity with documented hazard profiles

3-[(4-Methoxyphenyl)sulfanyl]propane-1-sulfonyl chloride: Structural Determinants of Non-Interchangeability

Compounds within the aryl‑sulfanyl‑alkanesulfonyl chloride family cannot be generically interchanged because subtle variations in the aromatic substituent (methoxy vs. methyl vs. chloro), the heteroatom linker (thioether vs. ether), the alkyl spacer length (propane vs. butane), and the sulfonyl halide identity (chloride vs. fluoride) produce measurable divergences in physicochemical properties and reactivity profiles that directly govern downstream synthetic outcomes. For instance, the approximately 1.4‑unit LogP difference between the target methoxy compound and its 4‑chloro analog [1] alters partitioning in liquid–liquid extractions and reversed‑phase chromatography, while the established reactivity gap between sulfonyl chlorides and their more stable but less reactive fluoride counterparts determines compatibility with sterically hindered amine nucleophiles [2]. The oxidizable thioether spacer further distinguishes this compound from its ether‑linked isostere, enabling sequential oxidation chemistry that is inaccessible to the ether analog .

Aromatic substituent Methoxy to chloro or methyl substitution may shift LogP and aqueous partitioning during workup

Sulfonyl halide identity Sulfonyl fluoride analogs may show low reactivity with sterically hindered amines, requiring chloride form

Thioether linker Ether-linked isosteres lack oxidizable sulfur, preventing sulfoxide/sulfone diversification

• [1] PubChem, Compound Summary CID 71778252, 3-[(4-Chlorophenyl)sulfanyl]propane-1-sulfonyl chloride, CAS 1375067-43-8. XLogP3-AA: 3.6. View Source
• [2] Bogolubsky, A. V.; Moroz, Y. S.; Mykhailiuk, P. K.; et al. Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides. ACS Combinatorial Science 2014, 16 (4), 192–197. Aliphatic sulfonyl chlorides reacted efficiently with amines bearing sterically hindered amino group while the corresponding fluorides showed low activity. View Source

3-[(4-Methoxyphenyl)sulfanyl]propane-1-sulfonyl chloride: Evidence vs. Closest Analogs

Lipophilicity Contrast vs. 4-Chlorophenyl Analog

The target compound exhibits a measured/calculated LogP of 2.19 versus an XLogP3 of 3.6 for the 4‑chlorophenyl analog (3‑[(4‑chlorophenyl)sulfanyl]propane‑1‑sulfonyl chloride, CAS 1375067‑43‑8) [1]. This ~1.4‑unit LogP reduction conferred by the methoxy substituent translates to an approximately 25‑fold lower octanol/water partition coefficient, directly impacting the distribution between organic and aqueous phases during extractive workup and influencing retention time on reversed‑phase HPLC.

Lipophilicity vs 4-Cl analog

Cross-study comparable

Target LogP 2.19 vs XLogP3 3.6; Δ ≈ 1.4 units (~25‑fold lower partitioning)

May facilitate aqueous-compatible workup and reversed-phase purification method selection

Algorithm difference; directional trend robust

Evidence Dimension	Lipophilicity (LogP / XLogP3)
Target Compound Data	LogP 2.19 (Fluorochem computed)
Comparator Or Baseline	3-[(4-Chlorophenyl)sulfanyl]propane-1-sulfonyl chloride (CAS 1375067-43-8): XLogP3 3.6 (PubChem computed)
Quantified Difference	Δ LogP ≈ 1.4 units (~25‑fold lower partitioning coefficient for target)
Conditions	Computational prediction; Fluorochem LogP vs. PubChem XLogP3 derived from different algorithms — comparative trend directionally robust

Why This Matters

For chemists designing compound libraries requiring aqueous compatibility or predictable reversed-phase purification, the lower lipophilicity of the methoxy-substituted target directly enables simpler downstream processing compared to the chloro analog.

• [1] PubChem, Compound Summary CID 71778252, 3-[(4-Chlorophenyl)sulfanyl]propane-1-sulfonyl chloride, CAS 1375067-43-8. XLogP3-AA: 3.6. View Source

Reactivity with Hindered Amines vs. Sulfonyl Fluoride

In a systematic head‑to‑head study of aliphatic sulfonyl halides, sulfonyl chlorides demonstrated superior reactivity toward sterically hindered amines—a transformation where the corresponding sulfonyl fluorides exhibited low or negligible conversion [1]. The target sulfonyl chloride is therefore the preferred electrophile for constructing sulfonamides from bulky amine nucleophiles, as the fluoride analog (3‑[(4‑methoxyphenyl)sulfanyl]propane‑1‑sulfonyl fluoride, CAS 2137648‑32‑7, MW 264.3) would likely fail to deliver adequate yields in such contexts.

Amine reactivity vs SO₂F

Class-level inference

Aliphatic sulfonyl chlorides react efficiently with hindered amines; fluorides show low conversion (Bogolubsky 2014)

Supports hindered amine sulfonamide library synthesis

Exact conversion not available for this pair

Evidence Dimension	Reactivity with sterically hindered amines (class‑level sulfonyl chloride vs. fluoride)
Target Compound Data	Expected efficient reaction (sulfonyl chloride class)
Comparator Or Baseline	Sulfonyl fluoride analog (CAS 2137648-32-7): expected low activity per published class comparison
Quantified Difference	Literature reports qualitative success for chloride class vs. failure for fluoride class with hindered amines; exact % conversion not available for this specific pair
Conditions	Parallel sulfonamide synthesis from aliphatic amines (Bogolubsky et al. 2014, ACS Comb. Sci.)

Why This Matters

Medicinal chemists synthesizing sulfonamide libraries with sterically congested amine partners should prioritize the sulfonyl chloride over the fluoride derivative to avoid synthetic failure.

• [1] Bogolubsky, A. V.; Moroz, Y. S.; Mykhailiuk, P. K.; et al. Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides. ACS Combinatorial Science 2014, 16 (4), 192–197. View Source

Thioether Oxidation Capability Over Ether Analog

The target compound contains a thioether (–S–) linker between the aryl ring and the propane spacer, which can be selectively oxidized to sulfoxide (–SO–) or sulfone (–SO₂–). In contrast, the ether‑linked isostere 3‑(4‑methoxyphenoxy)propane‑1‑sulfonyl chloride (CAS 118943‑25‑2, MW 264.7) lacks this oxidation handle. This structural feature enables sequential diversification: the sulfonyl chloride can first be converted to a sulfonamide or sulfonate ester, followed by controlled oxidation of the thioether to generate sulfoxide or sulfone derivatives—a synthetic pathway inaccessible from the ether analog .

Oxidation handle vs ether

Data to verify

Thioether (–S–) oxidizable to sulfoxide/sulfone; ether isostere non-oxidizable

Enables sequential oxidation after sulfonylation

Standard sulfide oxidation conditions may apply; source-specific review advised

Evidence Dimension	Presence of oxidizable thioether linker
Target Compound Data	Contains –S– linker; oxidizable to sulfoxide or sulfone
Comparator Or Baseline	3-(4-Methoxyphenoxy)propane-1-sulfonyl chloride (CAS 118943-25-2): contains –O– linker; non-oxidizable under comparable conditions
Quantified Difference	Qualitative synthetic pathway availability (2 additional oxidation states achievable)
Conditions	Standard sulfide oxidation protocols (e.g., mCPBA, NaIO₄, or H₂O₂/acetic acid)

Why This Matters

Laboratories pursuing multi‑step diversification strategies that require sulfur oxidation state tuning should select the thioether‑linked target over the ether analog to preserve downstream oxidation options.

Spacer Length Positioning Between Homologs

The target compound (C₃ spacer; MW 280.8) sits between the shorter homolog lacking a methylene unit and the butane analog 4‑[(4‑methoxyphenyl)sulfanyl]butane‑1‑sulfonyl chloride (CAS 1375067‑08‑5; C₄ spacer; MW 294.8) . The additional methylene group in the butane homolog increases molecular weight by 14.0 g/mol (~5.0%) and adds one rotatable bond, conferring greater conformational flexibility and potentially reducing aqueous solubility. Researchers optimizing a homologous series for pharmacokinetic or solubility parameters can therefore use the target propane compound as the intermediate‑sized option in systematic spacer‑length SAR studies .

C3 vs C4 spacer homolog

Cross-study comparable

MW 280.8 vs 294.8; +1 rotatable bond

Fills intermediate spacer position for systematic SAR series

Solubility and flexibility may shift with homologation

Evidence Dimension	Alkyl spacer chain length and molecular weight
Target Compound Data	C₃ spacer; MW 280.8
Comparator Or Baseline	4-[(4-Methoxyphenyl)sulfanyl]butane-1-sulfonyl chloride (CAS 1375067-08-5): C₄ spacer; MW 294.8
Quantified Difference	Δ MW = 14.0 g/mol; Δ rotatable bonds = +1
Conditions	Structural comparison from CAS registry data

Why This Matters

For structure–activity relationship (SAR) campaigns systematically varying spacer length, the target propane compound fills the specific C₃ position, enabling precise correlation of spacer length with biological or physicochemical readouts.

Hydrogen Bond Acceptor Advantage Over Methyl Analog

The target compound bears a methoxy (–OCH₃) substituent on the aromatic ring, contributing an additional hydrogen bond acceptor (total HBA = 3: two sulfonyl oxygens + one methoxy oxygen) relative to the 4‑methylphenyl analog (3‑[(4‑methylphenyl)sulfanyl]propane‑1‑sulfonyl chloride, CAS 1375068‑13‑5, MW 264.8) which possesses only two HBA (both from sulfonyl oxygens) . In drug‑like molecule design, increased HBA count is positively correlated with aqueous solubility and can introduce site‑specific hydrogen bonding interactions with biological targets, a feature absent in the methyl‑substituted comparator.

HBA count vs methyl analog

Cross-study comparable

HBA = 3 (methoxy) vs 2 (methyl)

May enhance aqueous solubility and polar interaction potential

Structural inference; experimental solubility verification recommended

Evidence Dimension	Hydrogen bond acceptor (HBA) count
Target Compound Data	HBA = 3 (two sulfonyl oxygen atoms + one methoxy oxygen atom)
Comparator Or Baseline	3-[(4-Methylphenyl)sulfanyl]propane-1-sulfonyl chloride (CAS 1375068-13-5): HBA = 2 (two sulfonyl oxygen atoms only)
Quantified Difference	Δ HBA = +1
Conditions	Structural analysis based on molecular formula

Why This Matters

In fragment‑based drug discovery or property‑guided library synthesis, the target compound offers a distinct advantage for maintaining solubility and enabling polar interactions that the methyl analog cannot replicate.

3-[(4-Methoxyphenyl)sulfanyl]propane-1-sulfonyl chloride: Evidence-Based Application Scenarios

Parallel Synthesis of Sterically Hindered Sulfonamide Libraries

When the synthetic objective involves coupling to sterically hindered aliphatic amines—a scenario in which sulfonyl fluorides exhibit poor reactivity—the target sulfonyl chloride should be selected based on the class‑level evidence that aliphatic sulfonyl chlorides react efficiently with bulky amine nucleophiles [REFS-3 from Section 2]. The lower LogP (2.19 vs. 3.6 for the 4‑chloro analog) also facilitates aqueous workup following sulfonamide formation [REFS-1 from Section 2].

Multi-Step Diversification via Sequential Thioether Oxidation

In synthetic routes where the thioether linker is intended to be oxidized to a sulfoxide or sulfone after initial sulfonyl chloride derivatization, this compound is the requisite intermediate. The ether‑linked isostere (CAS 118943‑25‑2) lacks the oxidizable sulfur atom, precluding this orthogonal diversification strategy [REFS-1 from Section 3, Evidence_Item 3].

Systematic Spacer-Length SAR in Lead Optimization

For medicinal chemistry programs investigating the impact of alkyl spacer length on target engagement, solubility, or metabolic stability, the target compound supplies the critical C₃‑spacer data point. Together with the butane analog (CAS 1375067‑08‑5; C₄ spacer; MW 294.8), it enables a quantitative structure–property relationship analysis where each additional methylene increment corresponds to a predictable shift in lipophilicity and conformational entropy [REFS-1 and REFS-2 from Section 3, Evidence_Item 4].

Fragment-Based Screening with Enhanced H-Bond Capacity

When designing fragment libraries for targets with hydrogen‑bonding pharmacophores, the methoxy substituent (HBA = 3) provides an interaction handle absent in the methyl‑substituted analog (HBA = 2). This can improve binding site complementarity and solubility in aqueous screening conditions, making the target compound a superior choice for fragment elaboration [REFS-1 and REFS-2 from Section 3, Evidence_Item 5].

Application

Selection Property

Validation Focus

Hindered amine sulfonamide synthesis

Sulfonyl chloride electrophilicity vs fluoride

Conversion with bulky amine nucleophiles

Sequential thioether oxidation

Oxidizable thioether linker

Sulfoxide/sulfone diversification pathway

Spacer-length SAR campaigns

Propane spacer molecular properties

Lipophilicity and flexibility trend analysis

Fragment-based library design

Methoxy HBA count vs methyl

Solubility and binding complementarity evaluation